Cas no 18159-23-4 (methyl 1-benzyl-1H-pyrrole-2-carboxylate)
18159-23-4 structure
Product Name:methyl 1-benzyl-1H-pyrrole-2-carboxylate
CAS No:18159-23-4
MF:C13H13NO2
MW:215.247823476791
MDL:MFCD17015422
CID:1380867
PubChem ID:21766231
Update Time:2025-04-20
methyl 1-benzyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl 1-benzyl-1H-pyrrole-2-carboxylate
- Methyl 1-Benzylpyrrole-2-carboxylate
- D85735
- 1H-Pyrrole-2-carboxylic acid, 1-(phenylmethyl)-, methyl ester
- 18159-23-4
- SCHEMBL1243976
- MFCD17015422
- WS-02698
- ASHPSTQAODFMLF-UHFFFAOYSA-N
- DTXSID50617788
- DB-370671
-
- MDL: MFCD17015422
- Inchi: 1S/C13H13NO2/c1-16-13(15)12-8-5-9-14(12)10-11-6-3-2-4-7-11/h2-9H,10H2,1H3
- InChI Key: ASHPSTQAODFMLF-UHFFFAOYSA-N
- SMILES: O(C)C(C1=CC=CN1CC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 215.09469
- Monoisotopic Mass: 215.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 31.2Ų
Experimental Properties
- Density: 1.084
- Boiling Point: 325.105°C at 760 mmHg
- Flash Point: 150.419°C
- Refractive Index: 1.551
- PSA: 31.23
methyl 1-benzyl-1H-pyrrole-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM468906-100mg |
1H-Pyrrole-2-carboxylic acid, 1-(phenylmethyl)-, methyl ester |
18159-23-4 | 95%+ | 100mg |
$*** | 2023-03-30 | |
| Chemenu | CM468906-250mg |
1H-Pyrrole-2-carboxylic acid, 1-(phenylmethyl)-, methyl ester |
18159-23-4 | 95%+ | 250mg |
$*** | 2023-03-30 | |
| Chemenu | CM468906-1g |
1H-Pyrrole-2-carboxylic acid, 1-(phenylmethyl)-, methyl ester |
18159-23-4 | 95%+ | 1g |
$*** | 2023-03-30 | |
| Chemenu | CM468906-5g |
1H-Pyrrole-2-carboxylic acid, 1-(phenylmethyl)-, methyl ester |
18159-23-4 | 95%+ | 5g |
$*** | 2023-03-30 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M940554-100mg |
Methyl 1-benzyl-1H-pyrrole-2-carboxylate |
18159-23-4 | 95% | 100mg |
¥585.00 | 2022-09-01 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M940554-250mg |
Methyl 1-benzyl-1H-pyrrole-2-carboxylate |
18159-23-4 | 95% | 250mg |
¥1,053.00 | 2022-09-01 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M940554-1g |
Methyl 1-benzyl-1H-pyrrole-2-carboxylate |
18159-23-4 | 95% | 1g |
¥2,106.00 | 2022-09-01 | |
| eNovation Chemicals LLC | D964569-100mg |
1H-Pyrrole-2-carboxylic acid, 1-(phenylmethyl)-, methyl ester |
18159-23-4 | 95% | 100mg |
$185 | 2024-06-07 | |
| eNovation Chemicals LLC | D964569-250mg |
1H-Pyrrole-2-carboxylic acid, 1-(phenylmethyl)-, methyl ester |
18159-23-4 | 95% | 250mg |
$265 | 2024-06-07 | |
| eNovation Chemicals LLC | D964569-1g |
1H-Pyrrole-2-carboxylic acid, 1-(phenylmethyl)-, methyl ester |
18159-23-4 | 95% | 1g |
$500 | 2024-06-07 |
methyl 1-benzyl-1H-pyrrole-2-carboxylate Related Literature
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
18159-23-4 (methyl 1-benzyl-1H-pyrrole-2-carboxylate) Related Products
- 18159-22-3(1-Benzyl-1H-pyrrole-2-carboxylic Acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent